Cas no 930-90-5 (rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans)

• Product Name: rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans
• CAS No: 930-90-5
• MF: C₈H₁₆
• MW: 112.212642669678
• MDL: MFCD00067146
• CID: 804347
• PubChem ID: 13598
• Update Time: 2025-08-05

rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans Chemical and Physical Properties

Names and Identifiers

• Cyclopentane,1-ethyl-2-methyl-, (1R,2R)-rel-
• TRANS-1-ETHYL-2-METHYLCYCLOPENTANE
• rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans
• BSKOLJVTLRLTHE-HTQZYQBOSA-N
• EN300-22044075
• NS00039523
• 930-90-5
• Cyclopentane, 1-ethyl-2-methyl-, (1R,2R)-rel-
• trans-1-Ethyl-2-methyl-cyclopentane
• EINECS 213-227-7
• 1-Ethyl-2-methylcyclopentane, trans
• 1-ethyl-2-methyl(trans)-cyclopentane
• rac-(1R,2R)-1-ethyl-2-methylcyclopentane
• DTXSID2075055

• MDL： MFCD00067146
• Inchi： 1S/C8H16/c1-3-8-6-4-5-7(8)2/h7-8H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key： BSKOLJVTLRLTHE-HTQZYQBOSA-N
• SMILES： [C@@H]1(CC)CCC[C@H]1C

Computed Properties

• Exact Mass: 112.125200510g/mol
• Monoisotopic Mass: 112.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 66.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7649
• Melting Point: -105.9°C
• Boiling Point: 121.14°C
• Refractive Index: 1.4195

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes

Additional information on rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans

Comprehensive Overview of rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans (CAS No. 930-90-5)

The compound rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans (CAS No. 930-90-5) is a stereoisomer of a cyclopentane derivative, widely studied in organic chemistry and material science. Its unique structural configuration, featuring ethyl and methyl substituents in a trans orientation, makes it a valuable intermediate in synthetic applications. Researchers and industries are increasingly interested in this compound due to its potential in fragrance formulation, polymer additives, and specialty chemicals. The demand for such chiral molecules has grown, aligning with trends in green chemistry and sustainable synthesis.

One of the most searched questions about rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans revolves around its synthesis methods and stereochemical purity. Advanced techniques like asymmetric catalysis and chromatography are often employed to achieve high enantiomeric excess. The compound's boiling point, solubility, and stability under various conditions are also critical parameters for industrial applications. Recent studies highlight its role in flavor and fragrance industries, where its woody, earthy notes are prized for perfumery and cosmetic formulations.

From an environmental perspective, the biodegradability and low toxicity of rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans make it a candidate for eco-friendly solvent alternatives. This aligns with the global shift toward sustainable chemistry and reduced carbon footprints. Analytical methods such as GC-MS and NMR spectroscopy are commonly used to characterize this compound, ensuring compliance with regulatory standards. Its CAS No. 930-90-5 serves as a unique identifier in chemical databases, facilitating research and commercial transactions.

In the context of AI-driven drug discovery, chiral molecules like rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans are gaining attention for their potential as scaffolds in pharmaceutical intermediates. Computational modeling and machine learning are being leveraged to predict their reactivity and optimize synthetic pathways. This intersection of chemistry and technology addresses the growing demand for cost-effective and scalable production methods.

Another trending topic is the compound's role in advanced material science. Its rigid cyclopentane backbone and substituent arrangement contribute to the development of high-performance polymers with tailored mechanical properties. Researchers are exploring its use in liquid crystals and nanocomposites, where stereochemistry plays a pivotal role in material performance. The trans configuration, in particular, enhances thermal stability, a key factor for industrial applications.

For those seeking suppliers or technical data sheets of rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans, reputable chemical distributors often provide detailed specifications, including purity grades and storage recommendations. Safety data sheets (SDS) emphasize proper handling to ensure workplace safety, though the compound is not classified as hazardous under standard regulations. This accessibility supports its adoption across diverse sectors, from academia to manufacturing.

In summary, rac-(1R,2R)-1-ethyl-2-methylcyclopentane, trans (CAS No. 930-90-5) exemplifies the convergence of chiral chemistry, sustainability, and innovation. Its multifaceted applications and alignment with contemporary scientific trends underscore its relevance in modern research and industry. As interest in stereoselective synthesis and green chemistry continues to rise, this compound is poised to remain a focal point of scientific and commercial exploration.